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Compound of Interest

Compound Name: 2-Hexylcyclopentanone

Cat. No.: B084021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hexylcyclopentanone is a versatile ketone that serves as a valuable starting material in

organic synthesis. Its cyclopentanone core, functionalized with a hexyl chain, provides a

scaffold for the construction of a variety of more complex molecules, including analogs of

biologically active compounds such as jasmonates and prostaglandins. This document

provides detailed application notes and experimental protocols for key transformations of 2-
hexylcyclopentanone, highlighting its utility in the synthesis of potential therapeutic agents

and fragrance components.

Key Synthetic Applications
2-Hexylcyclopentanone can undergo a range of chemical transformations at both the

carbonyl group and the α-carbon positions. These reactions allow for the introduction of new

functional groups and the construction of diverse molecular architectures. Key applications

include:

Ring Expansion via Baeyer-Villiger Oxidation: Introduction of an oxygen atom into the

cyclopentanone ring to form a seven-membered lactone (ε-caprolactone derivative).

Lactones are present in numerous natural products and are known to exhibit a range of

biological activities, including antimicrobial and cytotoxic effects.
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Carbon-Carbon Bond Formation via Aldol Condensation: Reaction at the α-carbon with

aldehydes to form α,β-unsaturated ketones. This transformation is crucial for building larger

molecular frameworks and is a key step in the synthesis of many natural product analogs.

Olefination via Wittig Reaction: Conversion of the carbonyl group into a carbon-carbon

double bond. This reaction is a powerful tool for introducing exocyclic double bonds or for

extending the carbon chain, providing access to a variety of acyclic and cyclic compounds.

Experimental Protocols
The following protocols are generalized procedures based on well-established reactions of

cyclic ketones. Optimization of reaction conditions may be necessary for 2-
hexylcyclopentanone to achieve optimal yields and purity.

Baeyer-Villiger Oxidation of 2-Hexylcyclopentanone
This protocol describes the oxidation of 2-hexylcyclopentanone to the corresponding ε-

lactone using meta-chloroperoxybenzoic acid (m-CPBA). The regioselectivity of the Baeyer-

Villiger oxidation of 2-substituted cyclopentanones generally favors the migration of the more

substituted carbon, leading to the lactone where the oxygen is inserted between the carbonyl

carbon and the more substituted α-carbon.

Reaction Scheme:

2-Hexylcyclopentanone m-CPBA
CH2Cl2 6-Hexyl-oxepan-2-one

2-Hexylcyclopentanone + Benzaldehyde NaOH
Ethanol/H2O 2-Hexyl-5-benzylidenecyclopentan-1-one

2-Hexylcyclopentanone + Ph3P=CH2 2-Hexyl-1-methylenecyclopentane Ph3P=O+
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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